3-(bromomethyl)-3-(difluoromethyl)oxolane
Overview
Description
3-(bromomethyl)-3-(difluoromethyl)oxolane is a useful research compound. Its molecular formula is C6H9BrF2O and its molecular weight is 215. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(bromomethyl)-3-(difluoromethyl)oxolane involves the reaction of difluoromethyl ketone with bromomethyl oxirane in the presence of a base to form the desired product.", "Starting Materials": [ "Difluoromethyl ketone", "Bromomethyl oxirane", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add difluoromethyl ketone to a reaction flask", "Add bromomethyl oxirane to the reaction flask", "Add base to the reaction flask to initiate the reaction", "Heat the reaction mixture to a suitable temperature and stir for a specific amount of time", "Allow the reaction mixture to cool and then extract the product using a suitable solvent", "Purify the product using standard techniques such as column chromatography or recrystallization" ] } | |
CAS No. |
2763760-06-9 |
Molecular Formula |
C6H9BrF2O |
Molecular Weight |
215 |
Purity |
95 |
Origin of Product |
United States |
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